Cas no 2287312-77-8 (4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole)

4-Bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole is a halogenated benzotriazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features both bromo and fluoro substituents, enhancing reactivity and enabling selective functionalization in synthetic pathways. The 2-methylpropyl group at the 1-position improves solubility in organic solvents, facilitating handling in laboratory settings. This compound serves as a versatile intermediate for constructing heterocyclic frameworks, particularly in the development of biologically active molecules. Its stability under standard conditions makes it suitable for storage and use in multi-step synthesis. Researchers may employ it in cross-coupling reactions or as a precursor for further derivatization, leveraging its halogenated aromatic core.
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole structure
2287312-77-8 structure
Product Name:4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
CAS No:2287312-77-8
MF:C10H11BrFN3
MW:272.116844415665
CID:5870886
PubChem ID:165798983
Update Time:2025-05-28

4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • EN300-6750196
    • 2287312-77-8
    • 4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
    • Inchi: 1S/C10H11BrFN3/c1-6(2)5-15-9-4-7(12)3-8(11)10(9)13-14-15/h3-4,6H,5H2,1-2H3
    • InChI Key: LGKJWBLKJYMYPW-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1N=NN2CC(C)C)F

Computed Properties

  • Exact Mass: 271.01204g/mol
  • Monoisotopic Mass: 271.01204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 30.7Ų

4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6750196-0.05g
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
2287312-77-8 95.0%
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$707.0 2025-03-13
Enamine
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Enamine
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4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
2287312-77-8 95.0%
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Enamine
EN300-6750196-0.5g
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
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Enamine
EN300-6750196-1.0g
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Enamine
EN300-6750196-2.5g
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
2287312-77-8 95.0%
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Enamine
EN300-6750196-5.0g
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
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Enamine
EN300-6750196-10.0g
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